Cas no 2229332-53-8 (tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate
• CAS No: 2229332-53-8
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 6191166
• PubChem ID: 165622404
• Update Time: 2025-06-28

tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate
• tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-5-bromophenyl}carbamate
• EN300-1888399
• 2229332-53-8

• Inchi： 1S/C14H21BrN2O3/c1-13(2,3)19-12(18)17-11-8-9(15)6-7-10(11)14(4,5)20-16/h6-8H,16H2,1-5H3,(H,17,18)
• InChI Key： GMESEWFISSIXPC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)(C)ON

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate

Professional Introduction to Compound with CAS No. 2229332-53-8 and Product Name: Tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate

The compound with the CAS number 2229332-53-8 and the product name Tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a bromophenyl moiety and an aminooxy group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. The Tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate structure combines the stability provided by the tert-butyl group with the reactivity of the aminooxy functionality, making it an attractive candidate for further investigation. This compound has been studied in various contexts, including its role as an intermediate in synthesizing more complex molecules with potential therapeutic benefits.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 5-bromophenyl ring is a common feature in many pharmacologically active compounds, often serving as a key pharmacophore that interacts with biological targets. The aminooxy group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding affinity. The combination of these features suggests that Tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate may exhibit properties that are both unique and valuable for drug discovery efforts.

Recent research has highlighted the importance of carbamate derivatives in addressing various therapeutic challenges. Carbamates are known for their ability to modulate enzyme activity and interact with biological pathways involved in inflammation, pain, and neurodegeneration. The structural motif present in Tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate aligns well with these areas of interest. Studies have shown that modifications at the bromophenyl ring can significantly influence the pharmacokinetic properties of related compounds, suggesting that this particular scaffold may offer opportunities for optimizing drug delivery and efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the carbamate position provides stability against hydrolysis, which is essential for long-term storage and application in pharmaceutical formulations. Additionally, the presence of the aminooxy group allows for further derivatization through reactions such as oxidation or reduction, opening up possibilities for generating analogs with tailored properties.

In terms of biological activity, preliminary studies on derivatives of this class have shown promising results in vitro. For instance, some carbamate-based compounds have demonstrated inhibitory effects on enzymes implicated in inflammatory responses. The specific activity profile of Tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate is yet to be fully elucidated, but its structural features suggest potential applications in modulating similar pathways. Further research is warranted to explore its interactions with biological targets and assess its therapeutic potential.

The development of new drugs often relies on innovative synthetic methodologies that allow for efficient production of complex molecules. The synthesis of Tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate exemplifies such advancements. Modern techniques in organic synthesis, including transition metal-catalyzed reactions and flow chemistry, have enabled more streamlined approaches to constructing intricate molecular architectures. These methods not only improve efficiency but also enhance scalability, which is crucial for transitioning from laboratory-scale preparations to industrial production.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The compound with CAS No. 2229332-53-8 represents a step forward in this direction. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly evaluate the potential bioactivity of new compounds like this one. This approach accelerates the drug discovery process and increases the likelihood of identifying lead candidates that can be further optimized into viable therapeutics.

The role of computational modeling in understanding molecular interactions cannot be overstated. Advanced computational methods allow researchers to predict how a compound like Tert-butyl N-{2-2-(aminooxy)propan-2-yl-5-bromophenyl}carbamate will behave within a biological system before conducting expensive wet-lab experiments. These predictions can guide synthetic efforts by highlighting key functional groups that need modification or by identifying potential binding sites on biological targets. Such insights are invaluable for designing experiments that maximize the chances of success.

In conclusion, the compound with CAS No. 2229332-53-8 and its product name Tert-butyl N-{2-2-(aminooxy)propan-2-y1}-5-bromophen1}carbamate is a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new insights into its properties and interactions, this compound is poised to play a significant role in future drug development efforts.